Cas no 926257-74-1 (1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one)

• Product Name: 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one
• CAS No: 926257-74-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5225463
• Update Time: 2026-03-07

1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-[[4-(aminomethyl)phenyl]methyl]-
• 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C13H14N2O/c14-9-11-4-6-12(7-5-11)10-15-8-2-1-3-13(15)16/h1-8H,9-10,14H2
• InChI Key： TYUBTTPBPWMLEV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(CN)C=C2)C=CC=C1

Additional information on 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 926257-74-1 and Product Name: 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one

The compound with the CAS number 926257-74-1 and the product name 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its aminomethylphenyl moiety and the dihydropyridin-2-one core, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of dihydropyridines in medicinal chemistry due to their ability to interact with various biological targets. The presence of the aminomethyl group in the phenyl ring enhances the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Additionally, the dihydropyridin-2-one scaffold is known for its stability and ability to undergo multiple conformations, allowing for versatile interactions with biological receptors.

In the context of contemporary research, this compound has garnered attention for its potential applications in treating neurological disorders. Dihydropyridines have been extensively studied for their role in modulating calcium channels, which are pivotal in neuronal signaling. The unique substitution pattern of 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one suggests that it may exhibit selective binding properties, making it an attractive candidate for further pharmacological exploration.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic pathways of such compounds with remarkable accuracy. Molecular docking studies have indicated that this compound may interact with enzymes and receptors involved in neuroprotection and inflammation reduction. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide.

The synthesis of 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the aminomethyl group into the phenyl ring is a critical step, as it dictates much of the compound's pharmacological behavior. Recent innovations in synthetic methodologies have allowed for more efficient and environmentally friendly approaches to constructing this type of molecule.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. The pharmaceutical industry has invested heavily in developing robust testing protocols to evaluate potential drugs at various stages of development. This includes in vitro studies to assess toxicity and pharmacokinetics, as well as preclinical trials to evaluate efficacy in animal models.

The potential applications of 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one extend beyond neurological disorders. Preliminary research suggests that it may also have applications in treating cardiovascular diseases by modulating calcium signaling in cardiac muscle cells. This dual functionality makes it an intriguing candidate for further investigation.

In conclusion, the compound with CAS number 926257-74-1 and product name 1-{[4-(aminomethyl)phenyl]methyl}-1,2-dihydropyridin-2-one represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.